Cas no 886629-21-6 (N-(3-Acetylphenyl)-1-benzothiophene-3-carboxamide)

N-(3-Acetylphenyl)-1-benzothiophene-3-carboxamide is a specialized organic compound featuring a benzothiophene core linked to an acetyl-substituted phenyl group via a carboxamide bridge. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and materials research. The acetyl group enhances reactivity for further functionalization, while the benzothiophene moiety contributes to π-conjugation, useful in optoelectronic applications. Its well-defined molecular architecture ensures consistency in synthetic pathways, facilitating reproducibility in studies. The compound is particularly relevant in drug discovery for targeting specific protein interactions due to its rigid scaffold and hydrogen-bonding capabilities. High purity and stability under standard conditions further support its utility in advanced research applications.

N-(3-Acetylphenyl)-1-benzothiophene-3-carboxamide structure

886629-21-6 structure

Product Name:N-(3-Acetylphenyl)-1-benzothiophene-3-carboxamide

CAS No:886629-21-6

MF:C₁₇H₁₃NO₂S

MW:295.355623006821

MDL:MFCD03419977

CID:3111569

PubChem ID:17060313

Update Time:2025-06-07

N-(3-Acetylphenyl)-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-(3-Acetylphenyl)-1-benzothiophene-3-carboxamide
- N-(3-Acetylphenyl)benzo[b]thiophene-3-carboxamide
- VS-06422
- AKOS003363040
- STK473445
- H22385
- 886629-21-6
- BBL017711
- ALBB-002854
- MFCD03419977
- MDL： MFCD03419977
- Inchi： 1S/C17H13NO2S/c1-11(19)12-5-4-6-13(9-12)18-17(20)15-10-21-16-8-3-2-7-14(15)16/h2-10H,1H3,(H,18,20)
- InChI Key： SLIKFWLNSIACHI-UHFFFAOYSA-N
- SMILES： S1C=C(C(NC2C=CC=C(C(C)=O)C=2)=O)C2C=CC=CC1=2

Computed Properties

Exact Mass: 295.06669983Da
Monoisotopic Mass: 295.06669983Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 412
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 74.4Å²

N-(3-Acetylphenyl)-1-benzothiophene-3-carboxamide Pricemore >>

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